Cas no 2228696-43-1 (3-(7-chloro-1,3-dioxaindan-5-yl)pyrrolidine)

• Product Name: 3-(7-chloro-1,3-dioxaindan-5-yl)pyrrolidine
• CAS No: 2228696-43-1
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• CID: 5909970
• PubChem ID: 165972817
• Update Time: 2025-06-25

3-(7-chloro-1,3-dioxaindan-5-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(7-chloro-1,3-dioxaindan-5-yl)pyrrolidine
• EN300-1988179
• 2228696-43-1

• Inchi： 1S/C11H12ClNO2/c12-9-3-8(7-1-2-13-5-7)4-10-11(9)15-6-14-10/h3-4,7,13H,1-2,5-6H2
• InChI Key： SYTQKDXAOAHWGG-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=CC(=C1)C1CNCC1)OCO2

Computed Properties

• Exact Mass: 225.0556563g/mol
• Monoisotopic Mass: 225.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(7-chloro-1,3-dioxaindan-5-yl)pyrrolidine

Recent Advances in the Study of 3-(7-Chloro-1,3-dioxaindan-5-yl)pyrrolidine (CAS: 2228696-43-1)

The compound 3-(7-chloro-1,3-dioxaindan-5-yl)pyrrolidine (CAS: 2228696-43-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical implications.

Recent studies have highlighted the unique structural features of 3-(7-chloro-1,3-dioxaindan-5-yl)pyrrolidine, which contribute to its bioactivity. The compound's pyrrolidine moiety and chloro-substituted dioxaindan core have been identified as key pharmacophores, enabling interactions with various biological targets. Researchers have employed advanced computational modeling and high-throughput screening to elucidate its mechanism of action.

In vitro and in vivo studies have demonstrated promising results for this compound in the context of neurological disorders. Specifically, it has shown affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of depression and Parkinson's disease. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been characterized in preclinical models.

One of the most notable advancements is the optimization of the synthetic route for 3-(7-chloro-1,3-dioxaindan-5-yl)pyrrolidine, which has improved yield and purity. Recent publications describe a novel catalytic process that reduces the number of steps and minimizes the use of hazardous reagents, making it more suitable for large-scale production.

Despite these promising developments, challenges remain. The compound's off-target effects and long-term toxicity profiles require further investigation. Ongoing clinical trials are expected to provide more insights into its safety and efficacy in human subjects. Collaborative efforts between academic institutions and pharmaceutical companies are crucial to advancing this research.

In conclusion, 3-(7-chloro-1,3-dioxaindan-5-yl)pyrrolidine represents a compelling candidate for further drug development. Its unique chemical structure and pharmacological properties position it as a potential lead compound for addressing unmet medical needs. Future research should focus on refining its therapeutic index and exploring additional indications.